Cas no 1261922-73-9 (5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid)
5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid is a heterocyclic compound featuring a benzo[b]thiophene moiety fused with a 2-hydroxypyridine-4-carboxylic acid scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and materials chemistry. The presence of both hydroxyl and carboxylic acid functional groups enhances its reactivity, facilitating further derivatization for applications such as drug development or coordination chemistry. Its rigid aromatic framework contributes to stability, while the polar groups improve solubility in organic and aqueous media. This compound is particularly useful in synthesizing bioactive molecules or metal-organic frameworks due to its chelating potential and structural versatility.
![5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid structure](https://ossimg.kuujia.com/scimg/1262000/1261922-73-9x500.png)
1261922-73-9 structure
Product Name:5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid
CAS No:1261922-73-9
MF:C14H9NO3S
MW:271.291162252426
MDL:MFCD18317758
CID:5177954
Update Time:2026-03-05
5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid
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- MDL： MFCD18317758
- Inchi： 1S/C14H9NO3S/c16-13-6-9(14(17)18)10(7-15-13)12-5-8-3-1-2-4-11(8)19-12/h1-7H,(H,15,16)(H,17,18)
- InChI Key： SPUCXBKBNOEQJQ-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C=C1C1=CNC(C=C1C(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 483
- XLogP3: 1.7
- Topological Polar Surface Area: 94.6
5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB324436-5 g |
5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid, 95%; . |
1261922-73-9 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB324436-5g |
5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid, 95%; . |
1261922-73-9 | 95% | 5g |
€1159.00 | 2025-02-18 |
5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
1261922-73-9 (5-[Benzo(b)thiophen-2-yl]-2-hydroxyisonicotinic acid) Related Products
- 2034621-24-2(methyl 1-methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylate)
- 1261987-89-6(2-hydroxy-5-(thiophen-2-yl)pyridine-3-carboxylic acid)
- 1261912-28-0(5-(5-Formylthiophen-2-YL)-2-hydroxyisonicotinic acid)
- 1261991-69-8(6-Hydroxy-5-(thiophen-2-YL)nicotinic acid)
- 1111103-02-6(5-[Benzo(b)thiophen-2-yl]-2-hydroxypyridine)
- 1261922-78-4(95%)
- 1955522-77-6(1-Methyl-6-oxo-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxylic acid)
- 1261905-00-3(2-Hydroxy-5-(thiophen-2-YL)isonicotinic acid)
- 1261997-69-6(3-Pyridinecarboxylic acid, 5-(5-formyl-2-thienyl)-1,2-dihydro-2-oxo-)
- 1261985-08-3(5-[Benzo(B)thiophen-2-YL]-2-hydroxynicotinic acid)
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